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This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling of ether solvents to prevent the formation of

potentially explosive peroxides.

Frequently Asked Questions (FAQs)
Q1: What are ether peroxides and why are they dangerous?

A1: Ether peroxides are highly unstable and explosive compounds that can form when ethers

are exposed to oxygen.[1][2][3] This process, known as autoxidation, is a free radical reaction

catalyzed by light and heat.[4][5] The primary danger lies in their extreme sensitivity to shock,

heat, or friction, which can lead to violent detonations.[1][2][3] Incidents involving peroxide-

containing ethers have resulted in serious laboratory accidents, including explosions causing

injuries and fatalities.[1][2] The risk is significantly amplified when peroxides become

concentrated through evaporation or distillation.[1][3][6]

Q2: Which ether solvents are most prone to forming peroxides?

A2: While many ethers can form peroxides, some are more susceptible than others. The

molecular structure of the ether is a primary factor in its potential for hazardous peroxide

formation.[4] Ethers with primary and/or secondary alkyl groups are particularly prone to this

reaction.[7] Di-isopropyl ether is considered to be unusually susceptible and a severe peroxide

hazard.[1][2] Other common laboratory solvents with a high tendency for peroxide formation

include diethyl ether, tetrahydrofuran (THF), and dioxane.[1][2][3][8]
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Q3: How can I tell if an old container of ether has formed peroxides?

A3: Visual inspection is the first step, but it is not always sufficient.[7] Before moving a

container, examine it for any of the following signs:

Crystal formation: Peroxide crystals can appear as a precipitate, a crust around the cap, or

as fine, spun glass-wool-like structures within the liquid.[7][8][9] If crystals are visible, do not

attempt to open or move the container. Treat it as a potential bomb and contact your

institution's Environmental Health and Safety (EHS) office immediately.[8][9][10]

Cloudiness or discoloration: A cloudy appearance or a change in color can indicate the

presence of peroxides.[7]

Viscous liquid: The formation of a thick, oily, or viscous liquid can also be a sign of high

peroxide concentration.[9]

If the container's age is unknown or it has been stored for an extended period, it should be

handled with extreme caution.[8][10]

Q4: What are the recommended storage practices to minimize peroxide formation?

A4: Proper storage is crucial for preventing peroxide formation. Key recommendations include:

Store in airtight, light-resistant containers: Ethers should be kept in their original containers,

which are often made of amber glass or metal to block light.[9][11] The container must be

sealed tightly to minimize exposure to air.[9][12]

Label with dates: All containers of peroxide-forming chemicals should be labeled with the

date received and the date opened.[13][14]

Store in a cool, dark, and well-ventilated area: Heat and light accelerate peroxide formation.

[4][7] Store ethers away from heat sources and direct sunlight.[9][12]

Purchase appropriate quantities: Only purchase amounts that will be used within a short

period to avoid prolonged storage.[7][9]
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Use of inhibitors: Whenever possible, purchase ethers that contain an inhibitor, such as

butylated hydroxytoluene (BHT).[3][15] Inhibitors scavenge oxygen and slow down the

peroxide formation process.[3]

Troubleshooting Guide
Issue Possible Cause Solution

Uncertainty about the safety of

an old ether container.

The container is undated, past

its recommended shelf life, or

shows signs of potential

peroxide formation (e.g.,

discoloration).

DO NOT OPEN OR MOVE

THE CONTAINER. Visually

inspect for crystals.[8][9] If any

are present, or if in doubt,

contact your EHS office for

assistance with safe disposal.

[8][10]

A positive test for peroxides is

obtained, but the concentration

is low.

The ether has been opened

and exposed to air over time.

For low levels of peroxides, the

solvent can often be purified.

Refer to the "Experimental

Protocols for Peroxide

Removal" section below. After

purification, the ether should

be used immediately as the

inhibitor will have been

removed.[1][9]

A high concentration of

peroxides is detected.

The ether has been stored for

a prolonged period, possibly

without an inhibitor, or has

been concentrated.

Do not attempt to purify ethers

with high peroxide

concentrations. Contact your

EHS office for proper disposal

procedures.[8]

Need to distill a peroxide-

forming solvent.

The experimental procedure

requires a pure, dry solvent.

ALWAYS test for peroxides

before distilling.[6][10] The

solvent must be peroxide-free.

[6] Never distill to dryness;

leave at least 10-20% of the

liquid in the flask to prevent

concentration of any residual

peroxides.[6][9]
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Quantitative Data Summary
Table 1: Common Ethers and Their Tendency to Form Peroxides

Ether
Peroxide Formation
Hazard

Recommended Storage
Time After Opening

Di-isopropyl ether
Severe; may form explosive

levels without concentration
3 months[4]

Diethyl ether
High; peroxide hazards upon

concentration
1 year[4]

Tetrahydrofuran (THF)
High; peroxide hazards upon

concentration
1 year[4]

1,4-Dioxane
High; peroxide hazards upon

concentration
1 year[4]

Ethylene glycol dimethyl ether

(glyme)

Moderate; peroxide hazards

upon concentration
1 year[4]

Note: Storage times are general guidelines and can be influenced by storage conditions and

the presence of inhibitors. Regular testing is always recommended.

Experimental Protocols
Protocol 1: Testing for Peroxides
A. Peroxide Test Strips

This method is suitable for routine semi-quantitative checks of simple ethers like diethyl ether

and THF.[1][10]

Immerse the test strip in the solvent for approximately 1 second.[1]

Allow the solvent to evaporate from the strip.[1]

Moisten the reaction zone by breathing on it four times for 3-5 seconds each or by briefly

immersing it in distilled water.[1]
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Compare the color of the test strip to the color scale provided by the manufacturer to

determine the approximate peroxide concentration.

B. Potassium Iodide (KI) Test

This is a more sensitive chemical test that can detect both hydroperoxides and di-alkyl

peroxides.[10]

In a clean test tube, add 1 mL of the ether to be tested.

Prepare a fresh solution of 100 mg of potassium iodide in 1 mL of glacial acetic acid.[10]

Add the KI/acetic acid solution to the ether.

A pale yellow color indicates a low concentration of peroxides (0.001-0.005%), while a bright

yellow or brown color indicates a high and hazardous concentration (>0.1%).[10]

If the result is faint, a few drops of starch solution can be added. A blue or purple color

confirms the presence of peroxides.[1]

Protocol 2: Removal of Peroxides
A. Activated Alumina Method

This method is effective for both water-soluble and water-insoluble ethers.[6][10]

Pack a chromatography column with activated alumina. A general guideline is to use 100 g of

alumina for every 100 mL of solvent.[9][10]

Pass the ether solvent through the column.

Collect the purified solvent.

Important: This method concentrates the peroxides on the alumina column. The alumina

should be flushed with a dilute acidic solution of potassium iodide or ferrous sulfate to

remove the peroxides before disposal.[6][10]

The purified ether should be used immediately as this process removes any inhibitors.[1][9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
http://www.docs.csg.ed.ac.uk/safety/general/ethers/storage.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/06-Handling-and-Removing-Peroxides-OK-Updated-2021.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://www.westernsydney.edu.au/whs/health-and-safety-topics/shared-media/25692-guidelines-for-the-use-of-peroxide-forming-chemicals.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/06-Handling-and-Removing-Peroxides-OK-Updated-2021.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2017/11/Working-Safely-With-Peroxide-Forming-Compounds-SWP.pdf
http://www.docs.csg.ed.ac.uk/safety/general/ethers/storage.pdf
https://www.westernsydney.edu.au/whs/health-and-safety-topics/shared-media/25692-guidelines-for-the-use-of-peroxide-forming-chemicals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Ferrous Sulfate Method

This method is suitable for water-soluble ethers.[6][10]

Prepare a fresh solution of ferrous sulfate. A common preparation involves dissolving 60 g of

ferrous sulfate in 110 mL of water and adding 6 mL of concentrated sulfuric acid.[9]

In a separatory funnel, gently shake the ether with an equal volume of the ferrous sulfate

solution.[9][10] Caution: Initial shaking should be very gentle to avoid pressure buildup.[9]

[10]

Separate the aqueous layer.

Repeat the washing two to three times, or until a fresh portion of the ferrous sulfate solution

no longer shows a color change and the ether tests negative for peroxides.[9][10]

The purified ether can be dried over an appropriate drying agent like anhydrous magnesium

sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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https://ehs.umich.edu/wp-content/uploads/2016/02/DiethylEther.docx
https://www.odu.edu/sites/default/files/documents/peroxides.pdf
https://ehs.missouri.edu/policies-manuals/chemical-safety/peroxide-forming-chemicals
https://ehs.stanford.edu/reference/information-peroxide-forming-compounds
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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